N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,4-difluorobenzamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2,4-difluorobenzamide
• InChI: InChI=1S/C17H15F2N5O2/c1-3-11-8-15(25)22-17(20-11)24-14(6-9(2)23-24)21-16(26)12-5-4-10(18)7-13(12)19/h4-8H,3H2,1-2H3,(H,21,26)(H,20,22,25)
• InChI Key: RNJVRECKSJCPSH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H15F2N5O2
• Molecular Weight: 359.33 g/mol

Description

The compound "N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,4-difluorobenzamide" is a nitrogen-containing heterocycle, which is a class of compounds known for their presence in various pharmaceuticals and organic materials. While the provided papers do not directly discuss this compound, they do provide insights into the synthesis and characterization of similar nitrogen heterocycles, which can be useful in understanding the compound .

Synthesis Analysis

The synthesis of nitrogen heterocycles can be complex, involving multiple steps and various reagents. For instance, the synthesis described in the first paper involves the use of ethyl 3-(6-dibenzothiophen-2-yl-pyridazin-3-ylamino)-3-oxopropanoate as a starting material to produce pyrazole, triazole, pyridinone, and pyrimidinone derivatives . This suggests that similar starting materials and synthetic strategies could potentially be applied to synthesize the compound of interest.

Molecular Structure Analysis

The molecular structure of nitrogen heterocycles is often confirmed using spectroscopic methods such as IR, MS, NMR, and sometimes Raman spectroscopy. For example, the third paper provides a detailed analysis of the molecular structure of a related compound using IR, Raman, and NMR spectral data . These techniques could be employed to analyze the molecular structure of "this compound" to confirm its identity and purity.

Chemical Reactions Analysis

The reactivity of nitrogen heterocycles can vary widely depending on their specific structure. The papers provided do not detail the reactivity of the exact compound , but they do offer insights into the chemical reactions of similar compounds. For instance, the use of ionic liquids as a medium for synthesis in the second paper suggests that such solvents could facilitate certain reactions for the compound of interest as well .

Physical and Chemical Properties Analysis

The physical and chemical properties of nitrogen heterocycles, such as solubility, melting point, and stability, are crucial for their practical applications. The third paper's approach to determining conformational flexibility through DFT and potential energy surfaces could be relevant for understanding the properties of the compound . Additionally, the formation of hydrogen bonds and the analysis of frontier molecular orbitals (FMOs) could provide insights into the compound's intermolecular interactions and chemical reactivity .

Scientific Research Applications

Eco-friendly Synthesis Methods

Research emphasizes eco-friendly and enantiospecific synthesis methods for compounds like dihydropyrimidinones (DHPMs), highlighting the use of green solvents and chiral substrates. For instance, an innovative approach using (+)-myrtenal as a substrate demonstrates the enantiospecific Biginelli reaction, showcasing the potential for sustainable and stereo-selective synthesis techniques (Benincá et al., 2020).

Medicinal Chemistry Applications

Pyrazolo[1,5-a]pyrimidine scaffold, recognized for its broad range of medicinal properties such as anticancer and anti-infectious activities, underscores the significance of structural modification in drug discovery. Research on synthetic strategies and structure-activity relationship (SAR) studies illustrates the versatility of this scaffold in developing new therapeutic agents (Cherukupalli et al., 2017).

Catalytic and Synthetic Applications

The application of hybrid catalysts in synthesizing pyranopyrimidine scaffolds, with a focus on diverse catalytic methods, demonstrates the compound's role in medicinal and pharmaceutical industries. This research highlights the importance of developing efficient synthetic routes for structurally complex heterocycles (Parmar et al., 2023).

Analytical and Measurement Techniques

Advancements in analytical methods for determining antioxidant activity provide insights into the chemical properties and potential applications of related compounds. These techniques, including spectrophotometry and electrochemical methods, are crucial for assessing the antioxidant capacity of complex samples (Munteanu & Apetrei, 2021).